Cas no 2641915-27-5 (Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)-)

• Product Name: Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)-
• CAS No: 2641915-27-5
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD32706769
• CID: 5088190
• Update Time: 2026-03-02

Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)-
• (1R, 2R)-2-Amino-1-methyl-cyclopentanol hydrochloride

• MDL： MFCD32706769
• Inchi： 1S/C6H13NO.ClH/c1-6(8)4-2-3-5(6)7;/h5,8H,2-4,7H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： QLJHZJMTNNEHSD-KGZKBUQUSA-N
• SMILES： C[C@]1(CCC[C@H]1N)O.Cl

Additional information on Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)-

Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- is a compound with significant implications in the field of chemical and pharmaceutical research. This chiral derivative, characterized by its specific stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. With a CAS number of 2641915-27-5, this compound represents a fascinating subject of study due to its structural complexity and the unique properties it exhibits.

The molecular structure of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- consists of a cyclopentane ring substituted with an amino group at the 2-position and a methyl group at the 1-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and pharmaceutical formulations. The stereochemistry at the 1R and 2R positions is crucial, as it influences the compound's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in chiral compounds for their role in developing enantiomerically pure drugs. The stereochemical configuration of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- makes it a valuable building block for synthesizing complex molecules with high selectivity and efficacy. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- is its potential as a precursor in the synthesis of bioactive molecules. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. This flexibility has been exploited in the development of new drug candidates that exhibit improved pharmacokinetic profiles and reduced side effects.

Recent studies have highlighted the compound's role in medicinal chemistry. For instance, researchers have investigated its interactions with enzymes and receptors involved in metabolic pathways. The precise stereochemistry of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- has been found to critically influence binding affinity and metabolic stability, making it a key factor in drug design.

The synthesis of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- presents both challenges and opportunities for synthetic chemists. Advanced methodologies such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also improve the sustainability of the synthetic process. The development of efficient synthetic routes has been crucial for scaling up production and making this compound more accessible for research applications.

The pharmaceutical industry has shown particular interest in chiral compounds like Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- due to their potential therapeutic benefits. Preclinical studies have demonstrated that derivatives based on this scaffold exhibit promising activity against various disease states. For example, modifications to the amino group have led to compounds with anti-inflammatory properties, while alterations to the hydroxyl group have resulted in molecules with neuroprotective effects.

The solubility profile of the hydrochloride salt form of Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- has also been a focus of research. Enhanced solubility facilitates better absorption and bioavailability upon administration, which is critical for developing effective oral formulations. Efforts to optimize solubility through salt formation or prodrug strategies have yielded promising results.

In conclusion, Cyclopentanol, 2-amino-1-methyl-, hydrochloride (1:1), (1R,2R)- represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and stereochemical configuration make it a versatile tool for developing new drugs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its importance in modern medicine is likely to grow even further.